(1S*,5R*)-3-(pyridin-3-ylmethyl)-6-[4-(1H-1,2,4-triazol-3-yl)benzoyl]-3,6-diazabicyclo[3.2.2]nonane

• IUPAC Name: [(1S,5R)-3-(pyridin-3-ylmethyl)-3,6-diazabicyclo[3.2.2]nonan-6-yl]-[4-(1H-1,2,4-triazol-5-yl)phenyl]methanone
• InChI: InChI=1S/C22H24N6O/c29-22(19-6-4-18(5-7-19)21-24-15-25-26-21)28-13-17-3-8-20(28)14-27(12-17)11-16-2-1-9-23-10-16/h1-2,4-7,9-10,15,17,20H,3,8,11-14H2,(H,24,25,26)/t17-,20+/m0/s1
• InChI Key: CZAYGDOXOADOAU-FXAWDEMLSA-N
• Canonical SMILES: C1CC2CN(CC1CN2C(=O)C3=CC=C(C=C3)C4=NC=NN4)CC5=CN=CC=C5
• Isomeric SMILES: C1C[C@@H]2CN(C[C@H]1CN2C(=O)C3=CC=C(C=C3)C4=NC=NN4)CC5=CN=CC=C5
• Molecular Formula: C22H24N6O
• Molecular Weight: 388.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps and careful control of reaction conditions. For instance, the discovery of a novel alpha 7 nicotinic acetylcholine receptor agonist involved the identification of a potent and selective compound with excellent pharmaceutical properties, showcasing the complexity involved in synthesizing such molecules (O’Donnell et al., 2010).

Molecular Structure Analysis

Structural analysis is crucial for understanding the properties of such complex molecules. For example, the forced twin-chair conformation in related bicyclic compounds demonstrates the intricate molecular structures these compounds can adopt (Sakthivel & Jeyaraman, 2010).

Chemical Reactions and Properties

The chemical reactions of these compounds are varied and can include transformations such as heterocyclization, as seen in the synthesis of heteropolyhedral compounds based on diazabicyclo nonanes (Agadzhanyan et al., 1998).

Physical Properties Analysis

Physical properties like vaporization enthalpies are significant for understanding the behavior of these compounds under different conditions. The vaporization enthalpies of related heterocyclic compounds have been measured to understand their self-association properties (Lipkind et al., 2011).

Chemical Properties Analysis

The chemical properties, such as reactivity and interaction with other substances, are essential for potential applications. Studies on transformations of related compounds provide insights into their chemical behavior and potential uses (Nikitskaya & Yakhontov, 1970).